![molecular formula C11H17NO B3256507 1-(Benzylamino)butan-2-ol CAS No. 27159-33-7](/img/structure/B3256507.png)
1-(Benzylamino)butan-2-ol
Overview
Description
1-(Benzylamino)butan-2-ol is a chiral alcohol and a compound used in organic synthesis . It has a molecular weight of 179.26 .
Synthesis Analysis
A chiral 1,2-amino alcohol derivative, (S)-(+)-2-(N-benzylamino)butan-1-ol (BAB), was synthesized from its Schiff base by catalytic hydrogenation over palladium on carbon, in various solvents (toluene, methanol, hexane, dichloromethane, tetrahydrofuran, ethyl acetate), under mild conditions (room temperature, atmospheric pressure) .Molecular Structure Analysis
The molecular structure of this compound contains total 30 bond(s); 13 non-H bond(s), 6 multiple bond(s), 5 rotatable bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 secondary amine(s) (aliphatic), 1 hydroxyl group(s), and 1 secondary alcohol(s) .Its InChI Code is 1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3 .
Scientific Research Applications
1. Synthesis and Catalytic Applications
1-(Benzylamino)butan-2-ol (BAB) has been synthesized via catalytic hydrogenation of its Schiff base over palladium on carbon. This process, optimized for various solvents under mild conditions, produces a chiral 1,2-amino alcohol derivative. BAB serves as a resolving agent in preparing optically active, practically important cyclopropanecarboxylic acids, highlighting its significance in asymmetric synthesis and chiral resolution techniques (Hegedüs et al., 2015).
2. Analytical Characterization in Forensic Science
In forensic science, BAB has been identified and analytically characterized among various cathinones and N-pyrrolidinyl-substituted amphetamine derivatives. Techniques like ultra-high-performance liquid chromatography-quadrupole time-of-flight-mass spectrometry (UHPLC-QTOF-MS) and gas chromatography-orbitrap mass spectrometry (GC-Orbitrap-MS) have been employed for this purpose. The study's insights into the collision-induced dissociation and electron ionization pathways of BAB and related compounds assist forensic laboratories in elucidating the structure of new psychoactive substances with similar structures (Liu et al., 2022).
3. Role in Diastereomer Salt Crystallization
The chiral resolution of racemic cyclopropanecarboxylic acids using BAB as a resolving agent via diastereomer salt crystallization in supercritical carbon dioxide has been studied. This approach, which includes an extraction step to remove unreacted compounds, demonstrates BAB's utility in producing optically pure substances, further emphasizing its importance in stereochemistry and pharmaceutical preparations (Varga et al., 2014).
4. Interaction Studies in Chemical Mixtures
Research on the excess molar volumes of mixtures containing butan-1-ol or butan-2-ol with benzene or toluene offers insights into the interaction dynamics of these compounds. These studies can shed light on the nature of hydrogen bonding and electron donor-acceptor interactions in such mixtures, potentially including those with BAB (Bhardwaj et al., 1996).
Safety and Hazards
The safety information for 1-(Benzylamino)butan-2-ol includes several hazard statements: H302, H315, H318, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 . It is recommended to wear suitable protective clothing and avoid contact with skin and eyes .
properties
IUPAC Name |
1-(benzylamino)butan-2-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO/c1-2-11(13)9-12-8-10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHIGQRPMBZIQLS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNCC1=CC=CC=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201300936 | |
Record name | 1-[(Phenylmethyl)amino]-2-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201300936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
27159-33-7 | |
Record name | 1-[(Phenylmethyl)amino]-2-butanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27159-33-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[(Phenylmethyl)amino]-2-butanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201300936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.